2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H25N5O/c1-3-16-13-20-15(2)21-19(16)24-11-9-23(10-12-24)14-18(25)22-17-7-5-4-6-8-17/h4-8,13H,3,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: XPXBMPIUYPAGLK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1N2CCN(CC2)CC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. The drug has shown promising results in preclinical trials and is currently undergoing clinical trials for the treatment of neuropathic pain.

Mechanism of Action

The mechanism of action of 2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide involves the inhibition of the angiotensin II type 2 receptor, which is expressed in sensory neurons and is involved in the development and maintenance of chronic pain. By blocking this receptor, this compound is able to reduce the transmission of pain signals and provide relief from chronic pain.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the reduction of pain behavior in animal models of neuropathic pain, as well as the inhibition of the activity of the angiotensin II type 2 receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide for lab experiments is its specificity for the angiotensin II type 2 receptor, which allows for the selective inhibition of this receptor without affecting other receptors or systems in the body. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are a number of future directions for the research and development of 2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide. These include the further optimization of the drug's potency and selectivity, as well as the exploration of its potential use in other types of chronic pain. Additionally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate the molecular pathways involved in its activity.

Scientific Research Applications

2-[4-(5-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-N-phenylacetamide has been extensively studied for its potential use in the treatment of chronic pain. The drug is believed to work by blocking the activity of the angiotensin II type 2 receptor, which is involved in the development and maintenance of chronic pain.